2,4,5-T isooctyl ester

• CAS No.: 25168-15-4
• Product Name: 2,4,5-T isooctyl ester
• Molecular Formula: C16H21Cl3O3
• Molecular Weight: 367.7 g/mol
• IUPAC Name: 6-methylheptyl 2-(2,4,5-trichlorophenoxy)acetate
• Standard InChI: InChI=1S/C16H21Cl3O3/c1-11(2)6-4-3-5-7-21-16(20)10-22-15-9-13(18)12(17)8-14(15)19/h8-9,11H,3-7,10H2,1-2H3
• Standard InChIKey: LRDPQMJVRJVAOH-UHFFFAOYSA-N
• Impurities: 2,3,7,8-Tetrachlorodibenzo-1,4-dioxin (I) ... was detected in technical samples of ... 2,4,5-T alkyl esters. ... Thirty-two samples of 50% 2,4,5-T alkyl esters in mineral oil, 8 contained <0.05 ppm 2,3,7,8-tetrachlorodibenzo-1,4-dioxin, and 18 <0.5 ppm 2,3,7,8-tetrachlorodibenzo-1,4-dioxin. The maximum found was 28.3 ppm.; ... Dioxins ... still are present /but to lesser extent/ as impurities in commercial preparations of the trichlorophenoxy herbicides. /Trichlorophenoxy herbicides/; IT WAS CONCLUDED @ STOCKHOLM CONF, FEB 7-9, 1977, THAT THE ONLY DIOXIN FOUND IN PHENOXY ACID HERBICIDES WHICH IS OF ENVIRONMENTAL CONCERN IS TCDD /2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN/; IT IS FOUND IN 2,4,5-T & 2,4,5-TP. /PHENOXY ACID HERBICIDES/
• SMILES: CC(C)CCCCCOC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl
• Canonical SMILES: CC(C)CCCCCOC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl
• Boiling Point: 410 °C
• Density: 1.071 at 76.8 °F (NTP, 1992); Sp gr: 1.223 @ 68 °C/68 °C
• Flash Point: 157 °F (NTP, 1992); 265-420 °F (OPEN CUP) /2,4,5-T ESTERS/
• Physical Description: Ded-weed lv-4t 64 percent 2,4,5-t isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992)
• Description: Ded-weed lv-4t 64 percent 2,4,5-t isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 75° F (NTP, 1992); Sol in oils; 10 mg/l wate
• Synonyms: 2,4,5-T isooctyl ester
• Vapor Pressure: 14.8 mm Hg at 64.4 °F ; 21.4 mm Hg at 86.0° F (NTP, 1992); 18 mm Hg @ 212 °C
• PubChem Compound: 518275
• Last Modified: Nov 11 2021